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Compound of Interest

Compound Name: Cbz-N-PEG15-amine

Cat. No.: B1192455 Get Quote

Technical Overview of Cbz-N-PEG15-amine
This document provides a detailed summary of the chemical properties of Cbz-N-PEG15-
amine, a compound frequently utilized by researchers, scientists, and professionals in the field

of drug development.

Chemical Identity and Properties
Cbz-N-PEG15-amine, also known as N-CBZ-amido-PEG15-amine, is a chemical compound

that features a carboxybenzyl (Cbz) protected amino group and a terminal primary amine.[1]

The Cbz group can be removed under acidic conditions, allowing for further chemical

modifications.[1] The terminal amine is reactive towards carboxylic acids and activated NHS

esters, making it a versatile building block in bioconjugation and drug delivery systems.[1][2]

Below is a summary of the key quantitative data for Cbz-N-PEG15-amine:

Property Value

Chemical Formula C40H74N2O17

Molecular Weight 855.02 g/mol [3]

Table 1: Chemical properties of Cbz-N-PEG15-amine.
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Logical Relationship of Functional Groups
The structure of Cbz-N-PEG15-amine allows for a sequential deprotection and conjugation

strategy, which is a common workflow in the synthesis of complex biomolecules.
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Functional group workflow of Cbz-N-PEG15-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

